Cas no 164300-53-2 (7,8-Dihydroquinoline-2,5(1h,6h)-dione)

• Product Name: 7,8-Dihydroquinoline-2,5(1h,6h)-dione
• CAS No: 164300-53-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD11044602
• CID: 2118904
• Update Time: 2025-06-11

7,8-Dihydroquinoline-2,5(1h,6h)-dione Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-2-hydroxy-5(6H)-Quinolinone
• 7,8-dihydroquinoline-2,5(1h,6h)-dione
• 1,2,5,6,7,8-Hexahydroquinoline-2,5-dione
• 7,8-Dihydro-2,5(1H,6H)-quinolinedione
• 7,8-Dihydro-1H,6H-quinoline-2,5-dione
• 2-Hydroxy-7,8-dihydro-5(6H)-quinolinone
• 2-HYDROXY-7,8-DIHYDROQUINOLIN-5(6H)-ONE
• 2,5(1H,6H)-Quinolinedione, 7,8-dihydro-
• NSC106699
• 2-HYDROXY-7,8-DIHYDRO-6H-QUINOLIN-5-ONE
• AUMQUQJTKCJMPA-UHFFFAOYSA-N
• 517NCY12U7
• 5-Oxo-5,6,7,8-tetrahydrocarbostyril
• 2,5(1H,6H)-Quinolinedione,7,8-dihydro-
• 1,6,7,8-tetrahydroquin
• 7,8-Dihydroquinoline-2,5(1h,6h)-dione

• MDL： MFCD11044602
• Inchi： 1S/C9H9NO2/c11-8-3-1-2-7-6(8)4-5-9(12)10-7/h4-5H,1-3H2,(H,10,12)
• InChI Key： AUMQUQJTKCJMPA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(NC=2CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 313
• Topological Polar Surface Area: 46.2

Additional information on 7,8-Dihydroquinoline-2,5(1h,6h)-dione

Introduction to 7,8-Dihydroquinoline-2,5(1H,6H)-dione (CAS No. 164300-53-2)

7,8-Dihydroquinoline-2,5(1H,6H)-dione, also known by its CAS number 164300-53-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features and potential biological activities. The present article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 7,8-Dihydroquinoline-2,5(1H,6H)-dione consists of a six-membered ring fused with a five-membered ring, forming a bicyclic system. The presence of the dione functional group imparts specific reactivity and stability to the molecule. This structure is crucial for understanding its behavior in various chemical and biological environments.

In terms of synthesis, several methods have been reported for the preparation of 7,8-Dihydroquinoline-2,5(1H,6H)-dione. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method using microwave irradiation, which significantly improved the yield and purity of the final product. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

The biological activities of 7,8-Dihydroquinoline-2,5(1H,6H)-dione have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. A study published in the journal Free Radical Biology and Medicine demonstrated that 7,8-Dihydroquinoline-2,5(1H,6H)-dione effectively protected cells from oxidative damage induced by hydrogen peroxide.

Beyond its antioxidant properties, 7,8-Dihydroquinoline-2,5(1H,6H)-dione has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and colitis are characterized by chronic inflammation and tissue damage. A study published in the Journal of Inflammation Research reported that treatment with 7,8-Dihydroquinoline-2,5(1H,6H)-dione significantly reduced inflammation markers in animal models of colitis. These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions.

In addition to its antioxidant and anti-inflammatory activities, 7,8-Dihydroquinoline-2,5(1H,6H)-dione has shown promise in cancer research. Several studies have explored its anticancer properties against various types of cancer cells. For example, a study published in Cancer Letters found that 7,8-Dihydroquinoline-2,5(1H,6H)-dione induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results indicate that this compound could be a valuable lead for developing new anticancer agents.

The pharmacokinetic properties of 7,8-Dihydroquinoline-2,5(1H,6H)-dione are also an important aspect to consider for its potential therapeutic applications. A recent study published in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results showed that it has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further drug development.

To further enhance the therapeutic potential of 7,8-Dihydroquinoline-2,5(1H,6H)-dione, researchers are exploring various strategies to improve its delivery and efficacy. One such approach involves the use of nanotechnology-based drug delivery systems. A study published in Nanomedicine: Nanotechnology, Biology and Medicine demonstrated that encapsulating 7,8-Dihydroquinoline-2,5(1H,6H)-dione in liposomes significantly enhanced its cellular uptake and therapeutic effects in cancer models.

In conclusion, 7，8-Dihydroquinoline-2，5（1H，6H）-dione (CAS No. 164300-53-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent.